Cas no 951963-55-6 (3-(2-methoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-(2-methoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951963-55-6
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 5431823
• Update Time: 2025-07-23

3-(2-methoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-9-(1-phenylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 3-(2-methoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C26H23NO4/c1-17(18-8-4-3-5-9-18)27-14-21-24(31-16-27)13-12-20-25(28)22(15-30-26(20)21)19-10-6-7-11-23(19)29-2/h3-13,15,17H,14,16H2,1-2H3
• InChI Key： HCBICQBWCAJYDL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4OC)=COC3=C2CN(C(C2=CC=CC=C2)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2-methoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Recent Advances in the Study of 3-(2-methoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 951963-55-6)

The compound 3-(2-methoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 951963-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its chromeno-oxazinone core, has demonstrated promising biological activities, particularly in the context of modulating key signaling pathways involved in inflammation and cancer. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the most notable findings in recent literature is the compound's ability to selectively inhibit certain kinases implicated in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry revealed that 951963-55-6 exhibits potent inhibitory activity against IRAK4 (Interleukin-1 Receptor-Associated Kinase 4), a critical mediator in the TLR/IL-1R signaling pathway. The researchers employed a combination of X-ray crystallography and molecular dynamics simulations to demonstrate how the compound's unique structural features, particularly the methoxyphenyl and phenylethyl substituents, facilitate its binding to the ATP-binding pocket of IRAK4 with high specificity.

From a synthetic chemistry perspective, significant progress has been made in developing more efficient routes to produce 951963-55-6. A recent publication in Organic Letters (2024) described a novel one-pot cascade reaction that significantly improves the yield (from 32% to 78%) while reducing the number of purification steps. This advancement is particularly important for scaling up production for further pharmacological evaluation. The new synthetic approach involves a copper-catalyzed intramolecular cyclization followed by a palladium-mediated coupling reaction, which has shown excellent reproducibility across multiple laboratories.

In terms of pharmacological evaluation, several research groups have reported on the compound's favorable pharmacokinetic properties. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study conducted in 2024 demonstrated that 951963-55-6 has good oral bioavailability (F = 65% in rodent models), moderate plasma protein binding (78-82%), and acceptable metabolic stability across various cytochrome P450 isoforms. These characteristics make it a promising candidate for further development as an oral therapeutic agent.

Perhaps most exciting are the recent preclinical results in disease models. In a murine model of rheumatoid arthritis, daily administration of 951963-55-6 at 10 mg/kg showed significant reduction in joint inflammation (p < 0.01 compared to vehicle control) without observable toxicity. Similarly, in xenograft models of triple-negative breast cancer, the compound demonstrated synergistic activity when combined with standard chemotherapy regimens, reducing tumor volume by 62% compared to chemotherapy alone (p < 0.001). These findings were recently presented at the 2024 American Association for Cancer Research annual meeting.

Despite these promising developments, challenges remain in the clinical translation of 951963-55-6. Current research efforts are focused on addressing its moderate solubility in aqueous solutions and further refining its selectivity profile to minimize potential off-target effects. Several pharmaceutical companies have reportedly initiated medicinal chemistry programs to develop analogs with improved properties while maintaining the core pharmacophore. The coming years will likely see increased activity around this compound class as its therapeutic potential becomes more clearly defined.

In conclusion, 3-(2-methoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one represents an exciting avenue for drug discovery, with recent studies highlighting its potential across multiple therapeutic areas. The convergence of improved synthetic methods, detailed mechanistic understanding, and promising biological activity positions this compound as one to watch in the evolving landscape of small molecule therapeutics.